Cas no 331964-12-6 ([2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid)

[2-(Cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid is a benzimidazole derivative characterized by its cyclohexylthio substitution and acetic acid functional group. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its structural features, which may confer biological activity, such as enzyme inhibition or antimicrobial properties. The cyclohexylthio moiety enhances lipophilicity, potentially improving membrane permeability, while the acetic acid group offers reactivity for further derivatization. Its well-defined molecular structure allows for precise modifications in drug discovery or material science applications. The compound is typically supplied in high purity, ensuring consistency in experimental or industrial use. Proper handling and storage are recommended to maintain stability.
[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid structure
331964-12-6 structure
Product Name:[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid
CAS No:331964-12-6
MF:C15H18N2O2S
MW:290.380622386932
CID:852166
Update Time:2026-04-29

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid
    • 1H-benzimidazole-1-acetic acid, 2-(cyclohexylthio)-
    • [2-(Cyclohexylthio)-1H-benzimidazol-1-yl]-acetic acid
    • [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid(SALTDATA: FREE)
    • Inchi: InChI=1S/C15H18N2O2S/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)20-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19)
    • InChI Key: CWUCHOMHJQWEGP-UHFFFAOYSA-N
    • SMILES: O=C(O)CN1C2=CC=CC=C2N=C1SC3CCCCC3

Computed Properties

  • Exact Mass: 290.10904
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 55.12

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

[2-(cyclohexylthio)-1h-benzimidazol-1-yl]acetic acid Pricemore >>

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